Cas no 45176-17-8 (Carbamic acid, decyl-,ethyl ester (9CI))

• Product Name: Carbamic acid, decyl-,ethyl ester (9CI)
• CAS No: 45176-17-8
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 334260
• PubChem ID: 348465
• Update Time: 2025-04-19

Carbamic acid, decyl-,ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, decyl-,ethyl ester (9CI)
• ethyl N-decylcarbamate
• AC1L89MC
• NSC407771
• NSC-407771
• 45176-17-8
• Ethyl decylcarbamate
• SCHEMBL844952
• AKOS003856352
• DTXSID30324827

• Inchi： 1S/C13H27NO2/c1-3-5-6-7-8-9-10-11-12-14-13(15)16-4-2/h3-12H2,1-2H3,(H,14,15)
• InChI Key： VEPXHJBBERABON-UHFFFAOYSA-N
• SMILES： O(CC)C(NCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 229.20431
• Monoisotopic Mass: 229.204179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 4.8

Experimental Properties

• Density: 0.897
• Boiling Point: 280.9°Cat760mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.442
• PSA: 38.33
• LogP: 4.26410